3-chloro-N-[2-[2,4-dimethyl-7-(trifluoromethyl)-1,5-benzodiazepin-1-yl]ethyl]-5-(trifluoromethyl)pyridin-2-amine

• IUPAC Name: 3-chloro-N-[2-[2,4-dimethyl-7-(trifluoromethyl)-1,5-benzodiazepin-1-yl]ethyl]-5-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C20H17ClF6N4/c1-11-7-12(2)31(17-4-3-13(19(22,23)24)9-16(17)30-11)6-5-28-18-15(21)8-14(10-29-18)20(25,26)27/h3-4,7-10H,5-6H2,1-2H3,(H,28,29)
• InChI Key: VLIFPNSLOWJXJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(N1CCNC3=C(C=C(C=N3)C(F)(F)F)Cl)C=CC(=C2)C(F)(F)F)C
• Molecular Formula: C20H17ClF6N4
• Molecular Weight: 462.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzodiazepine ring, a pyridine ring, and multiple trifluoromethyl groups. Benzodiazepines are a class of drugs primarily used for treating anxiety, but they also have hypnotic, sedative, anticonvulsant, and muscle relaxant properties. The trifluoromethyl group is a common motif in pharmaceuticals and agrochemicals, and it often enhances the biological activity of compounds.

Scientific Research Applications

Fluazinam and Structural Properties

The compound known as fluazinam, chemically related to the title compound, demonstrates notable structural characteristics. It features a dihedral angle between the pyridine and benzene ring planes of 42.20°. In the crystal form, it forms inversion dimers linked by hydrogen bonds and various interactions, creating a three-dimensional network. This structural property has implications for its application in scientific research, especially in materials science and crystallography (Jeon, Kim, Lee, & Kim, 2013).

Application in Heterocyclic System Synthesis

The compound 3-Chloro-3-(4,9-dimethoxy-5-oxo-5H-furo[3,2-g]chromen-6-yl)prop-2-enal, which shares a structural similarity with the title compound, was utilized in synthesizing various heterocyclic systems linked to the furo[3,2-g]chromene moiety. This demonstrates the title compound's potential utility in constructing novel heterocyclic systems, valuable in medicinal chemistry and drug development (Ibrahim et al., 2022).

Structural Diversity in Compound Libraries

The use of similar compounds in generating structurally diverse libraries through alkylation and ring closure reactions has been demonstrated. This indicates the title compound's potential in expanding the diversity of chemical libraries, crucial for drug discovery and chemical biology research (Roman, 2013).

Novel Multicomponent Synthesis Applications

In another study, similar compounds were used in a novel multicomponent synthesis of pyridine-pyrimidines, demonstrating the title compound's relevance in complex synthetic processes. This can contribute to the synthesis of new compounds with potential biological activities (Rahmani et al., 2018).